2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfonyl-1-[4-(4-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H20ClN3O3S2/c21-16-7-4-8-17-19(16)22-20(28-17)24-11-9-23(10-12-24)18(25)14-29(26,27)13-15-5-2-1-3-6-15/h1-8H,9-14H2
• InChI Key: XJMZHXRGNHDKHL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=CC=C3Cl)C(=O)CS(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H20ClN3O3S2
• Molecular Weight: 450.0 g/mol

Description

2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research.

Mechanism of Action

The mechanism of action of 2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is not yet fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in the growth and survival of cancer cells. This inhibition can lead to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone has been found to have a variety of biochemical and physiological effects. Studies have shown that this compound can inhibit the proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit the activity of certain enzymes and proteins that are involved in the growth and survival of cancer cells. This compound has also been found to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone in lab experiments is its potential as a treatment for cancer and other diseases. This compound has been found to be effective in inhibiting the growth of cancer cells and inducing apoptosis in cancer cells. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to certain cells and tissues, and further research is needed to determine its safety for use in humans.

Future Directions

There are several future directions for research on 2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone. One area of research is the development of more effective and less toxic derivatives of this compound. Another area of research is the study of the mechanism of action of this compound and the identification of the enzymes and proteins that it targets. Additionally, further research is needed to determine the safety and efficacy of this compound for use in humans, and clinical trials may be necessary to evaluate its potential as a treatment for cancer and other diseases.
Conclusion:
2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone is a chemical compound that has shown promise as a potential treatment for cancer and other diseases. Its mechanism of action is not yet fully understood, but it has been found to have a variety of biochemical and physiological effects. While there are limitations to its use in lab experiments, further research is needed to determine its safety and efficacy for use in humans. Future research directions include the development of more effective and less toxic derivatives of this compound, the study of its mechanism of action, and the evaluation of its potential as a treatment for cancer and other diseases.

Synthesis Methods

The synthesis of 2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone involves the reaction of benzylsulfonyl chloride with 4-(4-chlorobenzo[d]thiazol-2-yl)piperazine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. This synthesis method has been used successfully in several studies, and the resulting compound has been found to be of high purity.

Scientific Research Applications

2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone has been used in a variety of scientific research applications. One of the most promising uses of this compound is as a potential treatment for cancer. Studies have shown that 2-(Benzylsulfonyl)-1-(4-(4-chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)ethanone can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This compound has also been studied for its potential use in treating other diseases such as Alzheimer's disease and Parkinson's disease.